Cas no 2228516-03-6 (4-(1H-indazol-7-yl)-2-methylbutanoic acid)

• Product Name: 4-(1H-indazol-7-yl)-2-methylbutanoic acid
• CAS No: 2228516-03-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6310334
• PubChem ID: 165684802
• Update Time: 2025-05-20

4-(1H-indazol-7-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indazol-7-yl)-2-methylbutanoic acid
• EN300-1729052
• 2228516-03-6

• Inchi： 1S/C12H14N2O2/c1-8(12(15)16)5-6-9-3-2-4-10-7-13-14-11(9)10/h2-4,7-8H,5-6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： PRJHURXEZBTQIL-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 4-(1H-indazol-7-yl)-2-methylbutanoic acid

4-(1H-Indazol-7-yl)-2-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 2228516-03-6, known as 4-(1H-indazol-7-yl)-2-methylbutanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of indazole, a heterocyclic aromatic compound, and exhibits a combination of structural features that make it a promising candidate for various research and industrial applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic benefits.

4-(1H-indazol-7-yl)-2-methylbutanoic acid is characterized by its indazole ring system, which is fused with a benzene ring and contains two nitrogen atoms. This structure contributes to its aromatic stability and electronic properties, making it a versatile building block for synthesizing more complex molecules. The presence of the methyl group at the 2-position of the butanoic acid moiety adds to its chemical diversity, enabling it to participate in a wide range of chemical reactions. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, including kinase inhibitors and other therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(1H-indazol-7-yl)-2-methylbutanoic acid through various routes. One notable method involves the coupling of indazole derivatives with carboxylic acids using palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for large-scale production. The ability to synthesize this compound efficiently has opened new avenues for its application in drug discovery and material science.

In terms of biological activity, 4-(1H-indazol-7-yl)-2-methylbutanoic acid has shown promising results in preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound can modulate the activity of protein kinases, which are often overexpressed in cancer cells, making it a potential candidate for anticancer drug development.

Moreover, 4-(1H-indazol-7-yl)-2-methylbutanoic acid has been explored for its role in chiral recognition and asymmetric synthesis. Its chiral centers provide opportunities for enantioselective synthesis, which is crucial in the pharmaceutical industry for producing enantiomerically pure compounds. Recent research has focused on developing catalytic systems that can facilitate the enantioselective synthesis of this compound, further expanding its utility in medicinal chemistry.

The structural versatility of 4-(1H-indazol-7-yl)-2-methylbutanoic acid also makes it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies and self-assembled structures has been studied extensively. Researchers have reported that this compound can form ordered nanostructures under specific conditions, which could be harnessed for applications in nanotechnology and advanced materials.

In conclusion, 4-(1H-indazol-7-yl)-2-methylbutanoic acid (CAS No 2228516-03-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.